Cas no 114525-07-4 (4,4,4-trifluoro-2-methylbutanal)

• Product Name: 4,4,4-trifluoro-2-methylbutanal
• CAS No: 114525-07-4
• MF: C₅H₇F₃O
• MW: 140.103692293167
• MDL: MFCD24677441
• CID: 1202492
• PubChem ID: 74349992
• Update Time: 2025-06-08

4,4,4-trifluoro-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• Butanal, 4,4,4-trifluoro-2-methyl-
• 4,4,4-trifluoro-2-methylbutanal
• 1042095-84-0
• 2-methyl-4,4,4-trifluorobutanal
• (2S)-4,4,4-trifluoro-2-methyl-butanal
• 4,4,4-trifluoro-2-methyl-butanal
• 114525-07-4
• (2R)-4,4,4-trifluoro-2-methyl-butanal
• EN300-1937836
• 769169-40-6
• SCHEMBL2886457

• MDL： MFCD24677441
• Inchi： 1S/C5H7F3O/c1-4(3-9)2-5(6,7)8/h3-4H,2H2,1H3
• InChI Key： MHPXLODATSRVIE-UHFFFAOYSA-N
• SMILES： FC(CC(C=O)C)(F)F

Computed Properties

• Exact Mass: 140.04491
• Monoisotopic Mass: 140.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4,4,4-trifluoro-2-methylbutanal

Professional Introduction to 4,4,4-trifluoro-2-methylbutanal (CAS No. 114525-07-4)

4,4,4-trifluoro-2-methylbutanal, identified by its Chemical Abstracts Service number CAS No. 114525-07-4, is a fluorinated aldehyde that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its trifluoromethyl and isobutyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various specialized molecules.

The structural motif of 4,4,4-trifluoro-2-methylbutanal combines the reactivity of an aldehyde group with the electron-withdrawing effect of the trifluoromethyl group. This combination imparts distinct physicochemical properties, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design. The presence of the isobutyl group further enhances its utility as a building block for more complex structures.

In recent years, 4,4,4-trifluoro-2-methylbutanal has been explored in the development of novel therapeutic agents. Its incorporation into pharmacophores has shown promise in modulating biological pathways associated with inflammation and neurodegeneration. For instance, studies have demonstrated its role as a key intermediate in the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), where the fluorine atoms contribute to improved binding affinity and reduced side effects.

The fluorination strategy employed in 4,4,4-trifluoro-2-methylbutanal is particularly noteworthy in modern medicinal chemistry. Fluorine atoms are known to enhance the metabolic stability of drug molecules by resisting hydrolysis and oxidation. This property is especially relevant in the design of long-acting drugs that require prolonged circulation in the bloodstream. Furthermore, fluorine substitution can influence drug distribution and excretion patterns, offering a means to fine-tune pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated the rational design of molecules incorporating CAS No. 114525-07-4. Molecular modeling studies indicate that the trifluoromethyl group can improve interactions with biological targets by increasing hydrophobicity and altering electronic distributions. These insights have guided the development of novel fluorinated aldehydes with enhanced binding affinity to enzymes and receptors involved in disease pathways.

The synthesis of 4,4,4-trifluoro-2-methylbutanal itself represents a fascinating challenge due to its fluorinated nature. Traditional aldehyde synthesis methods often require modifications to accommodate fluorine substituents without compromising yield or purity. Researchers have employed various catalytic systems, including transition metal complexes and organometallic reagents, to achieve efficient fluorination reactions. These methodologies not only highlight the synthetic versatility of CAS No. 114525-07-4 but also contribute to the broader field of fluorinated organic chemistry.

Beyond its pharmaceutical applications, 4,4,4-trifluoro-2-methylbutanal has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for high-performance polymers and specialty chemicals that exhibit enhanced thermal stability and chemical resistance. Additionally, fluorinated compounds are increasingly being explored as next-generation pesticides due to their improved environmental persistence and bioactivity against resistant pests.

The growing interest in fluorinated compounds underscores the importance of intermediates like CAS No. 114525-07-4. As research continues to uncover new applications for these molecules, their role in advancing both medicinal chemistry and industrial chemistry is expected to expand significantly. Collaborative efforts between academia and industry are essential to drive innovation and translate laboratory discoveries into tangible benefits for society.